Metindizate

• IUPAC Name: 2-(1-methyl-2,3,3a,4,5,6,7,7a-octahydroindol-3-yl)ethyl 2-hydroxy-2,2-diphenylacetate
• InChI: InChI=1S/C25H31NO3/c1-26-18-19(22-14-8-9-15-23(22)26)16-17-29-24(27)25(28,20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-7,10-13,19,22-23,28H,8-9,14-18H2,1H3
• InChI Key: CCZXHOQYLPLQNP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2C1CCCC2)CCOC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
• Molecular Formula: C25H31NO3
• DSSTOX Substance ID: DTXSID20864626
• Molecular Weight: 393.5 g/mol
• CAS No.: 15687-33-9

Description

Metindizate is a chemical compound with the molecular formula C25H31NO3 and a molecular weight of 393.5185 g/mol . It was developed as a spasmolytic agent, which means it is used to relieve muscle spasms . The compound is characterized by its complex structure, which includes a benzene ring and an indole moiety .

Scientific Research Applications

Metindizate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential effects on biological systems, particularly in muscle relaxation.

Medicine: Explored for its therapeutic potential in treating muscle spasms and related conditions.

Industry: Used in the development of new materials and as a chemical intermediate in various industrial processes.

Mechanism of Action

The mechanism of action for Metindizate is currently not available. The mechanism of action typically describes how the compound interacts with the body at the molecular level, including its effects on cellular processes and its interactions with specific receptors or enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Metindizate involves several steps, starting with the preparation of the indole derivative. The indole derivative is then reacted with benzeneacetic acid to form the final product . The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product . The compound is then purified using techniques such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

Metindizate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form reduced derivatives.

Substitution: This compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Substitution reactions often involve reagents like halogens and acids.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of oxides, while reduction can produce reduced derivatives .

Comparison with Similar Compounds

Similar Compounds

Benzeneacetic acid derivatives: Compounds with similar structures and properties.

Indole derivatives: Compounds that share the indole moiety with Metindizate.

Uniqueness

This compound is unique due to its specific combination of a benzene ring and an indole moiety, which gives it distinct chemical and biological properties. Its development as a spasmolytic agent also sets it apart from other similar compounds .